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Compound of Interest

Compound Name:
3-Bromo-2-hydroxy-4-

methoxybenzaldehyde

Cat. No.: B8781944 Get Quote

2-Bromo-3-hydroxy-4-methoxybenzaldehyde (2-
Bromo-isovanillin)
2-Bromo-3-hydroxy-4-methoxybenzaldehyde, also known as 2-Bromo-isovanillin, is a

significant derivative of isovanillin.[2] Its primary importance lies in its role as a versatile

precursor for the synthesis of various complex molecules.[2][3]

Synthesis
The most common method for the synthesis of 2-Bromo-3-hydroxy-4-methoxybenzaldehyde is

the direct bromination of 3-hydroxy-4-methoxybenzaldehyde (isovanillin).[2][4]

Experimental Protocol: Synthesis of 2-Bromo-3-hydroxy-4-methoxybenzaldehyde from

Isovanillin[4]

Materials:

Isovanillin (3-hydroxy-4-methoxybenzaldehyde) (76.1 g, 0.5 mol)

Chloroform (950 mL total)

Bromine (27.3 mL, 0.5 mol)
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Water

Procedure:

Suspend Isovanillin (76.1 g) in 750 mL of chloroform in a reaction vessel.

Cool the suspension to 0°C using an ice bath.

Slowly add a solution of bromine (27.3 mL) in 200 mL of chloroform to the cooled

suspension.

After the addition is complete, add water to the reaction mixture.

The desired product, 2-bromo-3-hydroxy-4-methoxybenzaldehyde, will precipitate and can

be collected.

Physicochemical Properties
Property Value Reference

CAS Number 2973-58-2 [3][5][6]

Molecular Formula C8H7BrO3 [3][5][6]

Molecular Weight 231.04 g/mol [3][5][6]

Melting Point 202-207 °C (lit.) [3][5][6]

Boiling Point 289.5±35.0 °C (Predicted) [2]

Density 1.653±0.06 g/cm3 (Predicted) [2]

Appearance White to light yellow solid [3]

Solubility
Dichloromethane, Ethyl

Acetate
[2]

Synthetic Pathway
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(3-hydroxy-4-methoxybenzaldehyde)

Bromine (Br2)
in Chloroform

2-Bromo-3-hydroxy-4-methoxybenzaldehyde

 Bromination at 0°C 
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Synthesis of 2-Bromo-3-hydroxy-4-methoxybenzaldehyde.

5-Bromo-2-hydroxy-3-methoxybenzaldehyde (5-
Bromo-o-vanillin)
5-Bromo-2-hydroxy-3-methoxybenzaldehyde is another important isomer, derived from o-

vanillin. It is utilized in the synthesis of various compounds, including ailanthoidol and

benzimidazole-based ligands.[7][8]

Synthesis
This compound is synthesized through the bromination of o-vanillin in the presence of sodium

acetate and acetic acid.[7][9]

Experimental Protocol: Synthesis of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde from o-

vanillin[7][9]

Materials:

o-vanillin (2-hydroxy-3-methoxybenzaldehyde) (4.0 g, 0.026 mol)

Acetic acid (80 mL)
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Sodium acetate (2.37 g, 0.029 mol)

Bromine (1.49 mL, 0.029 mol)

Water

Dichloromethane

Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve o-vanillin (4.0 g) in acetic acid (80 mL) in a reaction flask.

Add sodium acetate (2.37 g) at 0°C.

Slowly add bromine (1.49 mL) dropwise to the mixture.

Stir the reaction mixture at room temperature for 30 minutes.

Upon completion, add water (100 mL) and extract the aqueous phase with

dichloromethane (3 x 80 mL).

Combine the organic phases and wash sequentially with water (100 mL) and brine (50

mL).

Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced

pressure to obtain the crude product.

The crude product can be purified by column chromatography.

Physicochemical Properties
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Property Value Reference

CAS Number 5034-74-2 [8]

Molecular Formula C8H7BrO3 [8]

Molecular Weight 231.04 g/mol [8]

Melting Point 125-127 °C (lit.) [8]

Appearance Yellow solid [7]

Assay 97% [8]

Synthetic Pathway

o-Vanillin
(2-hydroxy-3-methoxybenzaldehyde)

Br2, Sodium Acetate
in Acetic Acid

5-Bromo-2-hydroxy-3-methoxybenzaldehyde

 Bromination at 0°C to RT 
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Synthesis of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde.

Biological Activities and Applications
Brominated hydroxy-methoxybenzaldehydes and their derivatives have garnered interest for

their potential biological activities. Research has indicated that these compounds may possess

antioxidant and anticancer properties.[3][10] Specifically, derivatives have been shown to

ameliorate oxidative damage in cell lines by reducing reactive oxygen species (ROS) and

increasing the expression of antioxidant proteins.[10]
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Furthermore, these compounds are valuable starting materials in the total synthesis of several

natural products.[2][6] For instance, 2-Bromo-3-hydroxy-4-methoxybenzaldehyde is a key

intermediate in the synthesis of pareitropone, denbinobin, and (±)-codeine.[2][6]

Role as a Synthetic Precursor

Precursor

Natural Products

2-Bromo-3-hydroxy-
4-methoxybenzaldehyde

Pareitropone
 Total Synthesis 

Denbinobin Total Synthesis 

(±)-Codeine

 Total Synthesis 

Click to download full resolution via product page

Role as a precursor in natural product synthesis.

Conclusion
While the specific history of 3-Bromo-2-hydroxy-4-methoxybenzaldehyde remains elusive in

the current scientific literature, its isomers, 2-Bromo-3-hydroxy-4-methoxybenzaldehyde and 5-

Bromo-2-hydroxy-3-methoxybenzaldehyde, are well-characterized compounds with established

synthetic protocols. Their significance as versatile intermediates in organic synthesis,

particularly for natural products and potentially bioactive molecules, underscores the

importance of this class of compounds. Further research may yet uncover the history and

potential applications of the lesser-known isomer, but for now, the focus remains on its more

accessible and widely used counterparts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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